Cas no 669699-05-2 ((6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone)

• Product Name: (6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone
• CAS No: 669699-05-2
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• CID: 1115730
• PubChem ID: 71368883
• Update Time: 2025-04-20

(6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone Chemical and Physical Properties

Names and Identifiers

• (6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone
• (6-chloropyridazin-3-yl)-pyridin-2-ylmethanone
• (6-Chloropyridazin-3-yl)(pyridin-2-yl)methanone
• 669699-05-2
• DTXSID20791928

• Inchi： 1S/C10H6ClN3O/c11-9-5-4-8(13-14-9)10(15)7-3-1-2-6-12-7/h1-6H
• InChI Key： UWMHMCKALLOOFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C2C=CC=CN=2)=O)N=N1

Computed Properties

• Exact Mass: 219.0199395g/mol
• Monoisotopic Mass: 219.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.7Ų